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Compound of Interest

Compound Name: Natamycin

cat. No.: B10753224

This document provides a comprehensive guide for the safe and compliant disposal of
natamycin, a widely used antifungal agent. Adherence to these procedures is crucial for
ensuring personnel safety, environmental protection, and regulatory compliance in research
and drug development settings.

Core Principles of Natamycin Disposal

Natamycin is not classified as a hazardous substance according to the Globally Harmonized
System (GHS) and is not regulated as a dangerous good for transport.[1][2][3][4][5] However,
all chemical waste must be managed responsibly to prevent environmental contamination. The
primary principle for natamycin disposal is to adhere strictly to national and local regulations.
Do not discharge natamycin into drains or sewers.

Natamycin Waste Stream Management

Proper segregation of waste at the point of generation is critical. Different forms of nhatamycin
waste require distinct disposal pathways. The following table summarizes the recommended
handling for each waste stream.
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Waste Stream

Description

Recommended Disposal
Procedure

Unused/Expired Solid

Natamycin

Pure, solid natamycin powder
that is expired or no longer

needed.

1. Keep in its original, clearly
labeled container.2. Do not mix
with other chemical waste.3.
Offer the remaining product to
a licensed waste disposal
facility.4. Consult your
institution's Environmental
Health & Safety (EHS) office or
a certified waste disposal

contractor for pickup.

Contaminated Solid Waste

Items such as gloves, pipette
tips, bench paper, and vials

contaminated with natamycin.

1. Collect in a designated,
lined, puncture-proof container
with a lid.2. Label the container
clearly as "Non-hazardous
Chemical Waste" or as
required by institutional
policy.3. Keep the container
closed when not in use.4.
Arrange for pickup and
disposal through your
institution's EHS office or a
certified waste disposal

contractor.

Aqueous Solutions Containing

Natamycin

Buffers or other aqueous
solutions containing

natamycin.

1. Collect in a designated,
sealed, and leak-proof
carboy.2. Label the container
with its contents (e.qg.,
"Agueous Waste with
Natamycin").3. Do not mix with
organic solvent waste.4.
Arrange for pickup by your
institution's EHS office. Do not

pour down the drain.
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1. Handle the uncleaned
container as you would the
product itself.2. For containers
< 5 gallons, triple rinse the
container with a suitable

o ) solvent (e.g., water), collecting

] ] Original packaging that has ]
Empty Natamycin Containers , the rinsate as aqueous
held natamycin. o

waste.3. After rinsing, the
container may be offered for
recycling, if available, or
disposed of in the regular
trash.4. Do not reuse the

container for other purposes.

Step-by-Step Disposal Protocol

Identify and Segregate: Determine the type of natamycin waste (solid, liquid, contaminated
labware) at the point of generation.

Contain: Place the waste into the appropriate, clearly labeled container as specified in the
table above. Ensure containers are sealed to prevent spills or leaks.

Store: Store the waste containers in a designated, secure area away from incompatible
materials while awaiting pickup.

Consult: Always refer to your institution's specific waste management policies and consult
with your EHS department for guidance.

Arrange for Disposal: Contact your institution's EHS office or a certified chemical waste
disposal company to schedule a pickup.

Document: Maintain records of your disposed chemical waste as required by your institution
and local regulations.

Logical Workflow for Natamycin Disposal
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The following diagram illustrates the decision-making process for the proper disposal of
natamycin waste.

Identify Natamycin Waste %
v/

$tep 1: Classify Waste

Contaminated Unused / Expired Aqueous Solution Empty Product
Labware / PPE Solid Natamycin with Natamycin Container

Step 2: Contain & |Label
\ \/

\
Collect in lined, Keep in original container. Collect in sealed, labeled carboy. o A . . e
puncture-proof container. Label clearly. Do NOT mix with solvents. anle TS CEETE

No (or|collect rinsate) Yes

Step 3: Final [Disposal

Y A4

Y
Arrange EHS / Certified Collect rinsate as Recycle or place
Vendor Pickup Aqueous Waste in regular trash

Click to download full resolution via product page

Natamycin Disposal Decision Workflow

Accidental Spills

In the event of a spill involving solid natamycin:
e Avoid actions that generate dust.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Cover drains to prevent entry into waterways.
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o Carefully sweep or scoop the dry material into a container for disposal.
o Clean the affected area thoroughly.

» Dispose of the collected material and cleaning supplies as contaminated solid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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